molecular formula C9H9ClN2S B8347681 7-Chloro-2-propyl-thiazolo[5,4-b]pyridine

7-Chloro-2-propyl-thiazolo[5,4-b]pyridine

Cat. No. B8347681
M. Wt: 212.70 g/mol
InChI Key: WTCXJNCPJRHIDH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Chloro-2-propyl-thiazolo[5,4-b]pyridine is a useful research compound. Its molecular formula is C9H9ClN2S and its molecular weight is 212.70 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-Chloro-2-propyl-thiazolo[5,4-b]pyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-Chloro-2-propyl-thiazolo[5,4-b]pyridine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C9H9ClN2S

Molecular Weight

212.70 g/mol

IUPAC Name

7-chloro-2-propyl-[1,3]thiazolo[5,4-b]pyridine

InChI

InChI=1S/C9H9ClN2S/c1-2-3-7-12-8-6(10)4-5-11-9(8)13-7/h4-5H,2-3H2,1H3

InChI Key

WTCXJNCPJRHIDH-UHFFFAOYSA-N

Canonical SMILES

CCCC1=NC2=C(C=CN=C2S1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

The product of Example 5F (123 mg, 0.6332 mmol) and phosphorous oxychloride (2 mL) were refluxed for 1 hour under a nitrogen atmosphere. The solution was cooled in an ice bath, treated with ice, and the pH adjusted to 7 with 6N aqueous sodium hydroxide. Extracted with methylene chloride (3×50 mL) and dried the combined organic extracts over anhydrous sodium sulfate, filtered and concentrated under vacuum giving the title compound as a brown oil (120 mg, 0.564 mmol, 89%).
Quantity
123 mg
Type
reactant
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
89%

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